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Compound of Interest

Compound Name: PACA

Cat. No.: B609819 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Chemical Z in a laboratory setting. All personnel must review and understand these

procedures before beginning any work with this substance.

Essential Safety and Logistical Information
Immediate action and proper PPE are critical when handling Chemical Z due to its potential

hazards. The primary routes of exposure are inhalation and skin contact.

Engineering Controls: Always handle Chemical Z inside a certified chemical fume hood with

a face velocity of at least 100 feet per minute (fpm). Ensure a calibrated safety shower and

eyewash station are accessible within 10 seconds of the work area.

Required PPE: The minimum required PPE includes a flame-resistant lab coat, nitrile gloves

(double-gloving is recommended), and ANSI Z87.1 compliant safety glasses with side

shields. For procedures with a high risk of splash, a face shield must be worn in addition to

safety glasses.

Spill Response: In case of a spill, evacuate the immediate area and alert laboratory safety

personnel. For small spills (<100 mL), trained personnel may use a chemical spill kit

containing an appropriate absorbent material. Do not attempt to clean up large spills.

Disposal Plan: All solid and liquid waste contaminated with Chemical Z must be segregated

into a clearly labeled, sealed hazardous waste container. Do not mix with other chemical
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waste streams unless explicitly instructed by your institution's environmental health and

safety (EHS) department.

Quantitative Safety Data
The following table summarizes key quantitative safety and property data for Chemical Z. This

information is essential for risk assessment and safe handling.

Property Value Source

OSHA PEL (TWA) 5 ppm (8-hour)

IDLH 50 ppm

Flash Point 45°C (113°F)

Specific Gravity 1.15 g/cm³

Vapor Pressure 0.8 mmHg at 20°C

Experimental Protocol: Standard Solution
Preparation
This protocol details the step-by-step methodology for preparing a 1M standard solution of

Chemical Z.

Pre-Experiment Checklist:

Verify fume hood certification is current.

Assemble all required PPE as specified in Section 1.

Prepare and label all necessary glassware.

Ensure the hazardous waste container is accessible in the fume hood.

Procedure:

Place a calibrated digital balance inside the fume hood.
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Tare a clean, dry 100 mL beaker on the balance.

Carefully weigh 11.5 g of Chemical Z directly into the beaker.

Slowly add 50 mL of deionized water to the beaker while stirring gently with a magnetic stir

bar to facilitate dissolution.

Once dissolved, carefully transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinse to the

volumetric flask. Repeat twice.

Bring the flask to final volume with deionized water, cap, and invert several times to

ensure homogeneity.

Post-Procedure:

Transfer the prepared solution to a properly labeled storage bottle.

Dispose of all contaminated consumables (e.g., weighing paper, gloves) in the designated

solid hazardous waste container.

Visualized Workflow and Logical Relationships
The following diagrams illustrate key processes for handling Chemical Z.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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